Cas no 813414-06-1 (1,3-Benzenediol, 5-(2-propenyloxy)-)

1,3-Benzenediol, 5-(2-propenyloxy)- structure
813414-06-1 structure
Product Name:1,3-Benzenediol, 5-(2-propenyloxy)-
CAS No:813414-06-1
MF:C9H10O3
MW:166.173902988434
CID:704123
PubChem ID:11309722
Update Time:2025-04-19

1,3-Benzenediol, 5-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-(2-propenyloxy)-
    • 5-prop-2-enoxybenzene-1,3-diol
    • 813414-06-1
    • DTXSID60461870
    • SCHEMBL16015475
    • Inchi: 1S/C9H10O3/c1-2-3-12-9-5-7(10)4-8(11)6-9/h2,4-6,10-11H,1,3H2
    • InChI Key: KZWFZWQPOXILJM-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=C(C=C(C=1)O)O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.7Ų
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